Cas no 1613690-18-8 (1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride)

• Product Name: 1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride
• CAS No: 1613690-18-8
• MF: C₆H₁₀ClF₃N₂O
• MW: 218.604610919952
• CID: 4773448
• Update Time: 2025-05-20

1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride

• Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)3-11-4(12)5(10)1-2-5;/h1-3,10H2,(H,11,12);1H
• InChI Key： VFSSTCBFFQRJMR-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC(C1(CC1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 55.1

Additional information on 1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride

Introduction to 1-Amino-N-(2,2,2-Trifluoroethyl)cyclopropanecarboxamide Hydrochloride (CAS No. 1613690-18-8)

The compound 1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride, identified by the CAS registry number CAS No. 1613690-18-8, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives, which have gained significant attention in the fields of organic chemistry and pharmacology due to their potential applications in drug design and development.

The molecular structure of this compound features a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. Attached to this cyclopropane ring is an amino group (-NH₂) and a trifluoroethyl group (-CF₃CH₂-), both of which contribute to the compound's unique chemical properties. The presence of the trifluoroethyl group introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of cyclopropane-containing compounds in medicinal chemistry. For instance, researchers have explored the use of such compounds as building blocks for developing novel antibiotics and anticancer agents. The incorporation of fluorine atoms in the trifluoroethyl group not only increases the compound's lipophilicity but also enhances its bioavailability when used as a pharmaceutical agent.

In terms of synthesis, 1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis typically begins with the preparation of a suitable cyclopropane precursor, followed by functionalization with the amino and trifluoroethyl groups. The final step involves protonation to form the hydrochloride salt, which is more stable for storage and handling.

The physical properties of this compound include a high melting point due to its rigid cyclopropane structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents such as water and methanol is moderate, making it suitable for various laboratory applications. Additionally, the compound exhibits good thermal stability up to 150°C, which is advantageous for processes requiring elevated temperatures.

In terms of applications, this compound has shown promise in several areas. In drug discovery programs targeting enzyme inhibition or receptor modulation, its unique combination of structural rigidity and electronic properties makes it an attractive candidate for further exploration. For example, recent research has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation.

The introduction of fluorine atoms in the trifluoroethyl group also confers resistance to metabolic degradation, a critical factor in drug design where prolonged half-life is desired. This feature has led researchers to investigate its potential as a prodrug or as part of a drug delivery system.

In conclusion, 1-Amino-N-(2,2,2-trifluoroethyl)cyclopropanecarboxamide hydrochloride (CAS No. 1613690-18-8) represents a cutting-edge chemical entity with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in organic synthesis and medicinal chemistry.